Tert-butyl cis-(3-carbamoylcyclohexyl)carbamate

• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol
• IUPAC Name: tert-butyl N-[(1R,3S)-3-carbamoylcyclohexyl]carbamate
• InChI: InChI=1S/C12H22N2O3/c1-12(2,3)17-11(16)14-9-6-4-5-8(7-9)10(13)15/h8-9H,4-7H2,1-3H3,(H2,13,15)(H,14,16)/t8-,9+/m0/s1
• InChI Key: GJQYLTXWWBVGLH-DTWKUNHWSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCC[C@@H](C1)C(=O)N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCC(C1)C(=O)N

Description

Tert-butyl cis-(3-carbamoylcyclohexyl)carbamate is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isobutylchloroformate (2.06 g, 15.0 mmol) was added dropwise with cooling in an ice-methanol bath to a solution of 3-tert-butoxycarbonylamino-cyclohexanecarboxylic acid (3.15 g, 13.0 mmol) and N-methylmorpholine (1.52 g, 15.0 mmol) in THF (40 mL). After stirring for 30 mins, methanolic ammonia (7M, 5 mL) was added. The mixture was allowed to warm to room temperature, and left to stand overnight. The residue remaining on evaporation of solvent was partitioned between aq. NH4Cl (150 mL) and DCM (150 mL). The solid suspended in the organic layer was collected, the filtrate evaporated, and the combined solids crystallised from methanol to afford 2.07 (66%) of (3-carbamoyl-cyclohexyl)-carbamic acid tert-butyl ester as colourless plates. 1H NMR (400 MHz, MeOD) δ: 6.65-6.59 (m, 1H), 3.40-3.28 (m, 1H), 2.35-2.23, (m, 1H), 2.01-1.92 (m, 1H), 1.91-1.80 (m, 2H), 1.80-1.71 (m, 1H), 1.42 (s, 9H), 1.40-1.21 (m, 3H), 1.19-1.05 (m, 1H).